Cas no 827-64-5 (Benzenecarboximidicacid, 3-chloro-, ethyl ester)

• Product Name: Benzenecarboximidicacid, 3-chloro-, ethyl ester
• CAS No: 827-64-5
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD12031864
• CID: 707134
• PubChem ID: 11126933
• Update Time: 2025-04-19

Benzenecarboximidicacid, 3-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, 3-chloro-, ethyl ester
• 3-chloro-benzimidic acid ethyl ester
• ethyl 3-chlorobenzenecarboximidate
• Ethyl 3-chlorobenzenecarboximidate hydrochloride
• ETHYL 3-CHLOROBENZIMIDATE HYDROCHLORIDE
• m-chlorobenzimidic acid ethyl ester
• DTXSID40456143
• OPYSSPVJNQBDQR-UHFFFAOYSA-N
• AKOS010211711
• 827-64-5
• 3-Chloro-benzimidic acid ethyl ester, 3-chloro-, ethyl ester
• Ethyl 3-chlorobenzene-1-carboximidate
• SCHEMBL1544957

• MDL： MFCD12031864
• Inchi： 1S/C9H10ClNO/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6,11H,2H2,1H3
• InChI Key： OPYSSPVJNQBDQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=N)OCC

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes